Cas no 1115871-93-6 (N-(4-fluorophenyl)-3-(N-methyl4-methylbenzenesulfonamido)thiophene-2-carboxamide)

• Product Name: N-(4-fluorophenyl)-3-(N-methyl4-methylbenzenesulfonamido)thiophene-2-carboxamide
• CAS No: 1115871-93-6
• MF: C₁₉H₁₇FN₂O₃S₂
• MW: 404.478285551071
• CID: 5433911
• PubChem ID: 46391756
• Update Time: 2025-07-17

N-(4-fluorophenyl)-3-(N-methyl4-methylbenzenesulfonamido)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Fluorophenyl)-3-[methyl[(4-methylphenyl)sulfonyl]amino]-2-thiophenecarboxamide
• VU0515200-1
• N-(4-fluorophenyl)-3-[methyl-(4-methylphenyl)sulfonylamino]thiophene-2-carboxamide
• 1-(4-{[(2,5-dimethoxyphenyl)sulfonyl]amino}phenyl)-N-(3-methylbutyl)cyclopropanecarboxamide
• N-(4-fluorophenyl)-3-(N-methyl4-methylbenzenesulfonamido)thiophene-2-carboxamide
• 1115871-93-6
• 3-(N,4-dimethylphenylsulfonamido)-N-(4-fluorophenyl)thiophene-2-carboxamide
• F3222-4742
• AKOS002145515

• Inchi： 1S/C19H17FN2O3S2/c1-13-3-9-16(10-4-13)27(24,25)22(2)17-11-12-26-18(17)19(23)21-15-7-5-14(20)6-8-15/h3-12H,1-2H3,(H,21,23)
• InChI Key： OVYFSAAFNLFSMN-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(F)C=C2)=O)SC=CC=1N(C)S(C1=CC=C(C)C=C1)(=O)=O

Computed Properties

• Exact Mass: 404.066
• Monoisotopic Mass: 404.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103A^2
• XLogP3: 3.9

Experimental Properties

• Density: 1.414±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.74±0.70(Predicted)

Additional information on N-(4-fluorophenyl)-3-(N-methyl4-methylbenzenesulfonamido)thiophene-2-carboxamide

Comprehensive Overview of N-(4-fluorophenyl)-3-(N-methyl4-methylbenzenesulfonamido)thiophene-2-carboxamide (CAS No. 1115871-93-6)

The compound N-(4-fluorophenyl)-3-(N-methyl4-methylbenzenesulfonamido)thiophene-2-carboxamide, identified by its CAS No. 1115871-93-6, is a sophisticated sulfonamide derivative with significant potential in pharmaceutical and biochemical research. This molecule features a thiophene-2-carboxamide core, substituted with a 4-fluorophenyl group and a N-methyl4-methylbenzenesulfonamido moiety, making it a subject of interest for drug discovery and medicinal chemistry applications.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in targeting enzymes and receptors. Researchers are particularly intrigued by the fluorophenyl and methylbenzenesulfonamido functionalities, which are often associated with enhanced bioavailability and metabolic stability. The CAS No. 1115871-93-6 compound aligns with these trends, offering a promising scaffold for developing novel therapeutics.

The structural complexity of N-(4-fluorophenyl)-3-(N-methyl4-methylbenzenesulfonamido)thiophene-2-carboxamide raises questions about its synthesis and purification. Common search queries include "synthesis of thiophene-2-carboxamide derivatives" and "analytical methods for sulfonamide compounds," reflecting the scientific community's focus on reproducible and scalable production. Advanced techniques like HPLC and NMR are typically employed to characterize this compound, ensuring its purity and consistency for research purposes.

Another hot topic in the field is the structure-activity relationship (SAR) of sulfonamide derivatives. The 4-fluorophenyl group in CAS No. 1115871-93-6 is hypothesized to influence binding affinity, while the methylbenzenesulfonamido moiety may contribute to solubility and pharmacokinetic properties. These hypotheses are driving experimental studies, with many researchers exploring modifications to optimize the compound's efficacy.

From a commercial perspective, N-(4-fluorophenyl)-3-(N-methyl4-methylbenzenesulfonamido)thiophene-2-carboxamide is often sought after by pharmaceutical companies and academic labs. Search trends indicate high interest in "suppliers of CAS 1115871-93-6" and "applications of fluorophenyl sulfonamides," underscoring its relevance in drug development pipelines. The compound's potential extends to areas like kinase inhibition and anti-inflammatory research, though further validation is required.

Environmental and safety considerations are also critical when handling CAS No. 1115871-93-6. While not classified as hazardous, proper lab protocols must be followed to minimize exposure. Frequently asked questions include "storage conditions for sulfonamide derivatives" and "handling precautions for fluorophenyl compounds," highlighting the need for clear safety guidelines.

In summary, N-(4-fluorophenyl)-3-(N-methyl4-methylbenzenesulfonamido)thiophene-2-carboxamide represents a compelling case study in modern medicinal chemistry. Its unique structure, combined with growing interest in sulfonamide and thiophene pharmacophores, positions it as a valuable tool for researchers. As the scientific community continues to explore its applications, CAS No. 1115871-93-6 is likely to remain a focal point in the quest for innovative therapeutics.